Cas no 89807-73-8 (Benzenamine, 4-[2-methyl-3-(4-methylphenyl)propyl]-)
89807-73-8 structure
Product Name:Benzenamine, 4-[2-methyl-3-(4-methylphenyl)propyl]-
CAS No:89807-73-8
MF:C17H21N
MW:239.35534453392
CID:588677
PubChem ID:13630652
Update Time:2025-04-19
Benzenamine, 4-[2-methyl-3-(4-methylphenyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[2-methyl-3-(4-methylphenyl)propyl]-
- 4-[2-methyl-3-(4-methylphenyl)propyl]aniline
- DTXSID80545449
- 89807-73-8
-
- Inchi: 1S/C17H21N/c1-13-3-5-15(6-4-13)11-14(2)12-16-7-9-17(18)10-8-16/h3-10,14H,11-12,18H2,1-2H3
- InChI Key: BWHFNTGCXQKEIH-UHFFFAOYSA-N
- SMILES: NC1C=CC(=CC=1)CC(C)CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 239.167399674g/mol
- Monoisotopic Mass: 239.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26Ų
Benzenamine, 4-[2-methyl-3-(4-methylphenyl)propyl]- Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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